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Compound of Interest

Compound Name: 2-Methylindole

Cat. No.: B041428 Get Quote

Essential Safety and Handling Guide for 2-
Methylindole
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical, immediate safety and logistical information for the handling

and disposal of 2-Methylindole (CAS No. 95-20-5). Adherence to these procedures is

essential to ensure personnel safety and regulatory compliance in the laboratory.

Hazard Summary & Key Quantitative Data
2-Methylindole is a solid that is harmful if swallowed and causes skin and serious eye

irritation.[1][2][3] It is crucial to handle this compound with appropriate engineering controls and

personal protective equipment.
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Property Value Source

Molecular Formula C₉H₉N [1]

Molecular Weight 131.18 g/mol [1]

Appearance
Reddish-violet to off-white

crystalline solid
[1]

Melting Point 56 - 60 °C (132.8 - 140 °F) [1]

Boiling Point
273 °C (523.4 °F) at 760

mmHg
[1]

Flash Point 141 °C (285.8 °F) [1]

Hazards

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation

[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling 2-Methylindole. The

following equipment is mandatory.

Required PPE:
Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves for tears

or holes before use.[4][5]

Eye Protection: Chemical safety goggles or a face shield must be worn.[1][6]

Lab Coat: A full-sleeved lab coat must be worn and fully fastened.

Respiratory Protection: In cases of insufficient ventilation or when handling the powder

outside of a fume hood, a NIOSH-approved N95 dust mask or a respirator with an

appropriate cartridge is necessary to prevent inhalation.[1][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://research.wayne.edu/oehs/hazardous/equipment-decon-procedures
https://www.benchchem.com/product/b041428?utm_src=pdf-body
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sop/UCSB_Large_Equipment_Decontamination_SOPv2024.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Indole_3_Carboxaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://prepchem.com/synthesis-of-2-methylindole/
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sop/UCSB_Large_Equipment_Decontamination_SOPv2024.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Indole_3_Carboxaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for safely handling 2-Methylindole from

preparation to post-handling cleanup.

Pre-Handling Preparations
Designated Area: All handling of 2-Methylindole solid should occur within a designated

area, such as a certified chemical fume hood, to minimize inhalation exposure.[7]

Gather Materials: Ensure all necessary equipment (spatulas, weigh boats, glassware, etc.)

and waste containers are inside the fume hood before you begin.

PPE Donning Sequence:

1. Perform hand hygiene.

2. Put on the lab coat.

3. Put on the N95 respirator or other required respiratory protection.

4. Put on safety goggles or a face shield.

5. Put on gloves, ensuring the cuffs of the gloves overlap with the sleeves of the lab coat.

Sample Experimental Protocol: Preparation of a 2-
Methylindole Solution
This protocol details the preparation of a 100 mL of a 0.1 M solution of 2-Methylindole in

ethanol.

Taring the Balance: Place a clean, dry weigh boat on an analytical balance located within the

fume hood and tare the balance.

Weighing the Compound: Carefully weigh 1.31 g of 2-Methylindole onto the weigh boat.

Avoid creating dust. If any solid is spilled, decontaminate the area immediately (see Section
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5).

Dissolution:

Transfer the weighed 2-Methylindole to a 100 mL volumetric flask.

Add approximately 50 mL of ethanol to the flask and swirl gently to dissolve the solid.

Once dissolved, add ethanol to the 100 mL mark.

Cap the flask and invert several times to ensure a homogenous solution.

Post-Handling Procedures
Decontamination: All non-disposable equipment that has come into contact with 2-
Methylindole must be decontaminated (see Section 5).

Waste Disposal: Dispose of all waste as outlined in the Disposal Plan (Section 4).

PPE Doffing Sequence:

1. Remove gloves using a technique that avoids skin contact with the outer surface.

2. Remove the lab coat, turning it inside out as it is removed.

3. Perform hand hygiene.

4. Remove eye protection.

5. Remove respiratory protection.

6. Perform hand hygiene again.

Disposal Plan
Proper disposal of 2-Methylindole and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
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Solid Waste: Collect unused 2-Methylindole, contaminated weigh boats, gloves, and other

solid materials in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of 2-Methylindole should be collected in a

separate, sealed, and clearly labeled hazardous waste container.

Sharps: Any contaminated sharps (needles, broken glass) must be placed in a puncture-

resistant sharps container.

Waste Labeling and Storage
All waste containers must be labeled with "Hazardous Waste" and the full chemical name "2-
Methylindole".

Store waste containers in a designated satellite accumulation area away from incompatible

materials such as strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.

[1][2]

Decontamination and Spill Cleanup
Equipment Decontamination

Pre-rinse: Rinse glassware and equipment with a suitable solvent (e.g., ethanol) to remove

the bulk of the 2-Methylindole residue. Collect this rinse as hazardous waste.

Wash: Wash the equipment with soap and water.

Final Rinse: Rinse with deionized water.

Spill Cleanup Procedure
Evacuate and Alert: Alert others in the area and evacuate if the spill is large or in a poorly

ventilated space.

Containment: For a solid spill, carefully cover it with a damp paper towel to avoid generating

dust. For a liquid spill, contain it with an inert absorbent material (e.g., vermiculite, sand).

Cleanup:
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Wearing appropriate PPE, carefully scoop the contained material into a hazardous waste

container.

Wipe the spill area with a cloth dampened with a soapy water solution.

Place all cleanup materials into the hazardous waste container.

Ventilate: Ensure the area is well-ventilated after the cleanup is complete.

Workflow and Safety Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b041428?utm_src=pdf-custom-synthesis
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://research.wayne.edu/oehs/hazardous/equipment-decon-procedures
https://research.wayne.edu/oehs/hazardous/equipment-decon-procedures
https://www.chemicalbook.com/synthesis/2-methylindole.htm
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sop/UCSB_Large_Equipment_Decontamination_SOPv2024.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Indole_3_Carboxaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://prepchem.com/synthesis-of-2-methylindole/
http://www.orgsyn.org/demo.aspx?prep=CV3P0597
https://www.benchchem.com/product/b041428#personal-protective-equipment-for-handling-2-methylindole
https://www.benchchem.com/product/b041428#personal-protective-equipment-for-handling-2-methylindole
https://www.benchchem.com/product/b041428#personal-protective-equipment-for-handling-2-methylindole
https://www.benchchem.com/product/b041428#personal-protective-equipment-for-handling-2-methylindole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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